Cas no 21300-07-2 (5-methoxyfuran-2-carbaldehyde)

• Product Name: 5-methoxyfuran-2-carbaldehyde
• CAS No: 21300-07-2
• MF: C₆H₆O₃
• MW: 126.110042095184
• CID: 1400290
• PubChem ID: 6208
• Update Time: 2025-10-29

5-methoxyfuran-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-methoxyfuran-2-carbaldehyde
• 2-furancarboxaldehyde, 5-methoxy-
• 5-Methoxyfuraldehyde
• DTXSID00274481
• AKOS017669778
• SCHEMBL54493
• 5-methoxyfurfural
• RJGBSYZFOCAGQY-UHFFFAOYSA-N
• EN300-384360
• Z1309664827
• 21300-07-2
• 5-methoxy-furan-2-carbaldehyde
• AT17092
• 5-Methoxy-2-furancarboxaldehyde
• DB-185900

• Inchi： 1S/C6H6O3/c1-8-6-3-2-5(4-7)9-6/h2-4H,1H3
• InChI Key： RJGBSYZFOCAGQY-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC=C1OC

Computed Properties

• Exact Mass: 126.03168
• Monoisotopic Mass: 126.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• PSA: 39.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-methoxyfuran-2-carbaldehyde

5-Methoxyfuran-2-Carbaldehyde: A Comprehensive Overview

The compound known as 5-methoxyfuran-2-carbaldehyde, with the CAS number 21300-07-2, is a fascinating organic molecule that has garnered significant attention in both academic and industrial research. This compound belongs to the class of aldehydes and features a furan ring substituted with a methoxy group at the 5-position and an aldehyde group at the 2-position. Its unique structure endows it with a range of interesting chemical properties and potential applications across various fields.

Recent studies have highlighted the importance of 5-methoxyfuran-2-carbaldehyde in the realm of natural product synthesis. Researchers have identified this compound as a key intermediate in the biosynthesis of certain secondary metabolites found in plants. For instance, a 2023 study published in Natural Product Reports demonstrated that this aldehyde plays a crucial role in the formation of bioactive compounds with potential anti-inflammatory and antioxidant properties. Such findings underscore its significance in pharmacological research and drug discovery.

In terms of chemical synthesis, 5-methoxyfuran-2-carbaldehyde has been employed as a versatile building block in organic chemistry. Its reactivity towards various nucleophiles and its ability to undergo condensation reactions make it an invaluable reagent in the construction of complex molecular frameworks. A notable example is its use in the synthesis of heterocyclic compounds, which are widely studied for their applications in materials science and medicinal chemistry.

The physical properties of 5-methoxyfuran-2-carbaldehyde are also worth mentioning. It exists as a crystalline solid at room temperature, with a melting point of approximately 110°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate facilitates its handling and purification during synthetic procedures. Additionally, its UV-Vis spectrum exhibits strong absorption bands due to the conjugated system within the furan ring, making it amenable to spectroscopic analysis.

From an environmental perspective, recent research has explored the biodegradability of 5-methoxyfuran-2-carbaldehyde. Studies conducted under simulated environmental conditions suggest that this compound undergoes rapid degradation under aerobic conditions, primarily through microbial action. This finding is particularly relevant for industries involved in chemical manufacturing, as it highlights the compound's potential to be environmentally friendly when properly managed.

In conclusion, 5-methoxyfuran-2-carbaldehyde (CAS No: 21300-07-2) is a multifaceted compound with applications spanning from natural product synthesis to materials science. Its unique chemical properties, coupled with recent advancements in understanding its biological roles and environmental impact, position it as an important molecule for future research and development.